Cas no 1870459-44-1 (2-Bromo-4-(methoxymethoxy)-1-(trifluoromethoxy)benzene)

• Product Name: 2-Bromo-4-(methoxymethoxy)-1-(trifluoromethoxy)benzene
• CAS No: 1870459-44-1
• MF: C₉H₈BrF₃O₃
• MW: 301.05723285675
• CID: 5172487
• Update Time: 2025-06-12

2-Bromo-4-(methoxymethoxy)-1-(trifluoromethoxy)benzene Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-4-(methoxymethoxy)-1-(trifluoromethoxy)benzene

• Inchi： 1S/C9H8BrF3O3/c1-14-5-15-6-2-3-8(7(10)4-6)16-9(11,12)13/h2-4H,5H2,1H3
• InChI Key： BDIQANPWWJGFJS-UHFFFAOYSA-N
• SMILES： C1(OC(F)(F)F)=CC=C(OCOC)C=C1Br

Additional information on 2-Bromo-4-(methoxymethoxy)-1-(trifluoromethoxy)benzene

Chemical Profile of 2-Bromo-4-(methoxymethoxy)-1-(trifluoromethoxy)benzene (CAS No. 1870459-44-1)

2-Bromo-4-(methoxymethoxy)-1-(trifluoromethoxy)benzene, identified by its CAS number 1870459-44-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and materials science. This compound belongs to the class of brominated aromatic derivatives, featuring a unique structural arrangement that includes bromine, methoxy, and trifluoromethoxy substituents. The presence of these functional groups imparts distinct chemical properties, making it a valuable intermediate in the synthesis of various bioactive molecules and advanced materials.

The structural motif of 2-Bromo-4-(methoxymethoxy)-1-(trifluoromethoxy)benzene consists of a benzene ring substituted with a bromine atom at the 2-position, an N,N-dimethyl ether (methoxymethoxy) group at the 4-position, and a trifluoromethoxy group at the 1-position. This configuration not only enhances its reactivity in cross-coupling reactions but also influences its electronic and steric properties, making it a versatile building block for medicinal chemists and material scientists.

In recent years, the demand for halogenated aromatic compounds has surged due to their role in pharmaceutical synthesis. Specifically, brominated benzenes are widely employed as key intermediates in the development of active pharmaceutical ingredients (APIs). The compound’s bromine atom at the 2-position is particularly valuable for palladium-catalyzed cross-coupling reactions such as Suzuki-Miyaura, Heck, and Buchwald-Hartwig couplings, which are pivotal in constructing complex molecular architectures.

The methoxymethoxy group (also known as N,N-dimethyl ether) at the 4-position introduces both steric hindrance and electronic modulation. This substituent can influence the reactivity of adjacent functional groups and is often used to enhance solubility or metabolic stability in drug candidates. Additionally, the trifluoromethoxy group at the 1-position contributes to lipophilicity and metabolic resistance, attributes that are highly desirable in modern drug design to prolong half-life and improve pharmacokinetic profiles.

Recent advancements in computational chemistry have enabled more efficient screening of such compounds for their potential applications. Molecular modeling studies suggest that 2-Bromo-4-(methoxymethoxy)-1-(trifluoromethoxy)benzene may exhibit interesting electronic properties due to the combined effects of electron-withdrawing trifluoromethoxy and electron-donating methoxymethoxy groups. These properties make it a candidate for applications in organic electronics, such as organic light-emitting diodes (OLEDs) and photovoltaic cells.

The pharmaceutical industry has been exploring novel derivatives of this compound for their potential therapeutic effects. For instance, modifications around the benzene core have led to the discovery of compounds with anti-inflammatory, antiviral, and anticancer properties. The unique substitution pattern allows for fine-tuning of biological activity by introducing additional functional groups or varying reaction conditions.

One notable application of 2-Bromo-4-(methoxymethoxy)-1-(trifluoromethoxy)benzene is in the synthesis of kinase inhibitors. Kinases are enzymes involved in numerous cellular processes, and their dysregulation is associated with various diseases. By serving as a scaffold or intermediate, this compound aids in creating inhibitors that target specific kinases with high selectivity. Recent studies have highlighted its role in developing next-generation inhibitors that exhibit improved efficacy and reduced side effects compared to existing drugs.

The compound’s utility extends beyond pharmaceuticals into agrochemicals and specialty chemicals. Its structural features make it suitable for synthesizing herbicides, fungicides, and other crop protection agents. Additionally, researchers are investigating its potential use in advanced materials, where its halogenated nature contributes to thermal stability and chemical resistance.

In conclusion,2-Bromo-4-(methoxymethoxy)-1-(trifluoromethoxy)benzene (CAS No. 1870459-44-1) is a multifaceted compound with broad applications across multiple industries. Its unique structural composition and reactivity make it indispensable in pharmaceutical research, material science, and agrochemical development. As synthetic methodologies continue to evolve, this compound is poised to play an even more significant role in innovation-driven research.